Cas no 1250548-92-5 (1H-Indol-4-amine, 1-ethyl-4,5,6,7-tetrahydro- )

• Product Name: 1H-Indol-4-amine, 1-ethyl-4,5,6,7-tetrahydro-
• CAS No: 1250548-92-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5251153
• Update Time: 2025-05-25

1H-Indol-4-amine, 1-ethyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4,5,6,7-tetrahydro-1H-indol-4-amine (ACI)
• 1H-Indol-4-amine, 1-ethyl-4,5,6,7-tetrahydro-

• Inchi： 1S/C10H16N2/c1-2-12-7-6-8-9(11)4-3-5-10(8)12/h6-7,9H,2-5,11H2,1H3
• InChI Key： WRBTWYOWFYOFGK-UHFFFAOYSA-N
• SMILES： NC1CCCC2=C1C=CN2CC

Additional information on 1H-Indol-4-amine, 1-ethyl-4,5,6,7-tetrahydro-

1H-Indol-4-amine, 1-Ethyl-4,5,6,7-Tetrahydro: A Comprehensive Overview

The compound 1H-indol-4-amine, 1-ethyl-4,5,6,7-tetrahydro (CAS No. 1250548-92-5) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are widely recognized for their structural versatility and biological activity. The indole core is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, and its derivatives have been extensively studied for their roles in medicinal chemistry.

Structural Features and Synthesis

The structure of 1H-indol-4-amine is characterized by the presence of an amino group (-NH2) at the 4-position of the indole ring. The tetrahydro substitution at positions 4, 5, 6, and 7 introduces a saturated ring system into the molecule, which can significantly influence its physical properties and reactivity. The ethyl group attached at position 1 adds further complexity to the molecule's structure.

The synthesis of 1H-indol-4-amine typically involves multi-step processes that often start with the preparation of indole derivatives. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations in the synthesis pathway.

Biological Activity and Applications

One of the most promising aspects of 1H-indol-4-amine lies in its potential as a lead compound for drug discovery. Indole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted the ability of this compound to modulate key cellular pathways involved in inflammation and oxidative stress.

In addition to its pharmacological applications, 1H-indol-4-amine has also found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its use as a building block for constructing advanced materials with tailored electronic characteristics.

Recent Research Findings

Recent research has delved into the mechanistic understanding of how 1H-indol-4-amine interacts with biological systems. For example, studies have demonstrated that this compound can act as a selective inhibitor of certain enzymes involved in metabolic pathways. This finding opens up new avenues for its application in treating metabolic disorders.

Furthermore, computational chemistry techniques have been employed to predict the binding affinities of 1H-indol-amine derivatives to various protein targets. These computational studies provide valuable insights into the design of more potent and selective analogs.

Toxicological Considerations

While exploring the applications of 1H-indol-amine, it is essential to consider its safety profile. Initial toxicological studies suggest that this compound exhibits low toxicity at therapeutic doses; however, further investigations are required to fully understand its long-term effects on human health.

Efforts are currently underway to assess the environmental impact of this compound as well. Researchers are investigating its biodegradability and potential accumulation in ecosystems to ensure sustainable use.

Future Directions

The future of 1H-indol-amine research looks promising with ongoing efforts focused on optimizing its pharmacokinetic properties for better bioavailability. Additionally, collaborative efforts between chemists and biologists are expected to uncover new therapeutic applications for this versatile molecule.

In conclusion,1H-indol-amine(CAS No. 1250548925) stands out as a valuable compound with diverse applications across multiple disciplines. Its structural uniqueness coupled with emerging research findings positions it as a key player in advancing both chemical science and medical therapeutics. p >